![molecular formula C4H8Br2ClN B2972205 (3R,4R)-3,4-Dibromopyrrolidine;hydrochloride CAS No. 100350-96-7](/img/structure/B2972205.png)
(3R,4R)-3,4-Dibromopyrrolidine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(3R,4R)-3,4-Dibromopyrrolidine;hydrochloride” is a chemical compound with the CAS Number: 100350-96-7. It has a molecular weight of 265.37 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is (3R,4R)-3,4-dibromopyrrolidine hydrochloride . The InChI code for this compound is 1S/C4H7Br2N.ClH/c5-3-1-7-2-4 (3)6;/h3-4,7H,1-2H2;1H/t3-,4-;/m1./s1 .Physical And Chemical Properties Analysis
The compound has a melting point of 190-193 degrees Celsius . It is a powder at room temperature .Scientific Research Applications
Synthesis and Structural Studies
- Synthesis of cis-3,4-dibromopyrrolidine and Its Crystal and Molecular Structure : This research reported the synthesis and structural studies of 3,4-dibromopyrrolidine hydrochloride, revealing its slightly deformed envelope conformation with the Br atoms in a cis configuration. This study contributes to understanding the compound's structure, which is critical for its applications in chemical synthesis and drug development (Bukowska-strzyzewska et al., 1980).
Chemical Synthesis Techniques
- A New Approach to Allylamines and Pyrrolidines : Describes the synthesis of cis-3,4-dibromopyrrolidine hydrochlorides using a convenient precursor, showcasing a method that could be applied in synthesizing related compounds. The process and the structural analysis are important for developing new chemical entities with potential therapeutic applications (Gajda & Zwierzak, 1986).
Applications in Pharmacology and Drug Development
- Pharmacological Profiles of R-96544, the Active Form of a Novel 5-HT2A Receptor Antagonist : This study examined the pharmacology of (2R,4R)-4-hydroxy-2-[2-[2-[2-(3-methoxy)phenyl]ethyl]phenoxy]ethyl-1-methylpyrrolidine hydrochloride (R-96544), indicating its potent and selective activity as a 5-HT2A receptor antagonist. The findings highlight the compound's potential in developing new treatments for conditions mediated by this receptor, such as psychiatric disorders (Ogawa et al., 2002).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
(3R,4R)-3,4-dibromopyrrolidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7Br2N.ClH/c5-3-1-7-2-4(3)6;/h3-4,7H,1-2H2;1H/t3-,4-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUYMZLLOFLJLGC-VKKIDBQXSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1)Br)Br.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CN1)Br)Br.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8Br2ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4R)-3,4-Dibromopyrrolidine;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.